Cas no 941936-09-0 (3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one)

• Product Name: 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one
• CAS No: 941936-09-0
• MF: C₂₃H₂₀N₄O₂
• MW: 384.430504798889
• CID: 5500402
• Update Time: 2025-10-18

3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-b]pyridin-4-one, 5-[(3,4-dihydro-1(2H)-quinolinyl)carbonyl]-1,7-dihydro-3-methyl-1-phenyl-
• 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one

• Inchi： 1S/C23H20N4O2/c1-15-20-21(28)18(14-24-22(20)27(25-15)17-10-3-2-4-11-17)23(29)26-13-7-9-16-8-5-6-12-19(16)26/h2-6,8,10-12,14H,7,9,13H2,1H3,(H,24,28)
• InChI Key： LGABJXVGGILDIE-UHFFFAOYSA-N
• SMILES： C12N(C3=CC=CC=C3)N=C(C)C=1C(=O)C(C(N1C3=C(C=CC=C3)CCC1)=O)=CN2

Additional information on 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo3,4-bpyridin-4-one

Exploring the Potential of 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one (CAS No. 941936-09-0) in Modern Research

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one (CAS No. 941936-09-0) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrazolo[3,4-b]pyridine core with a tetrahydroquinoline moiety, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in precision medicine and personalized therapies.

The structural complexity of 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one offers multiple sites for chemical modification, enabling the development of derivatives with enhanced selectivity and efficacy. This adaptability is crucial in addressing challenges such as drug resistance, a hot topic in oncology and infectious disease research. Recent studies have explored its potential in modulating protein-protein interactions, a growing area of interest given the limitations of traditional small-molecule drugs.

From a synthetic chemistry perspective, the preparation of CAS No. 941936-09-0 involves innovative strategies to achieve high yield and purity. Green chemistry principles are increasingly applied to its synthesis, reflecting the pharmaceutical industry's shift toward sustainable practices. Computational modeling and AI-assisted drug design have also been employed to predict its binding affinities, demonstrating how cutting-edge technologies are revolutionizing compound optimization.

The pharmacokinetic properties of 3-methyl-1-phenyl-5-(1,2,3,4-tetrahydroquinoline-1-carbonyl)-1H,4H,7H-pyrazolo[3,4-b]pyridin-4-one, including its solubility and metabolic stability, are under active investigation. These studies are critical for understanding its bioavailability and potential clinical applications. With the rise of fragment-based drug discovery, this compound's modular structure positions it as a valuable scaffold for designing novel therapeutics.

In summary, CAS No. 941936-09-0 represents a compelling example of how advanced heterocyclic chemistry can contribute to solving contemporary medical challenges. Its multifaceted applications—from kinase inhibition to fragment-based design—highlight its versatility and align with key trends in biomedical research. As the scientific community continues to explore its potential, this compound may pave the way for breakthroughs in targeted therapies and beyond.